Cas no 1361882-48-5 (3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid)
3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid
-
- Inchi: 1S/C10H12F2N2O2/c1-5-6(3-8(15)16)2-7(4-13)9(14-5)10(11)12/h2,10H,3-4,13H2,1H3,(H,15,16)
- InChI Key: AXUZJJRXHKRKRO-UHFFFAOYSA-N
- SMILES: FC(C1=C(CN)C=C(CC(=O)O)C(C)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 251
- XLogP3: -2.1
- Topological Polar Surface Area: 76.2
3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000229-500mg |
3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid |
1361882-48-5 | 97% | 500mg |
$980.00 | 2022-03-01 | |
| Alichem | A022000229-1g |
3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid |
1361882-48-5 | 97% | 1g |
$1,780.80 | 2022-03-01 |
3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid
Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic Acid (CAS No. 1361882-48-5)
3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1361882-48-5, belongs to the pyridine derivatives family, which is well-known for its broad spectrum of biological activities. The presence of both amino and difluoromethyl substituents, along with a methyl group, contributes to its distinctive chemical profile, making it a promising candidate for various therapeutic applications.
The synthesis and characterization of this compound have been the focus of numerous studies aimed at exploring its potential in drug development. The aminomethyl side chain provides a site for further functionalization, enabling the attachment of other pharmacophores or bioactive molecules. This flexibility is particularly valuable in medicinal chemistry, where the design of molecules with tailored properties is crucial for achieving desired pharmacological effects.
The difluoromethyl group is another key feature that enhances the compound's utility. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. In particular, the electron-withdrawing nature of fluorine can modulate the electronic properties of adjacent functional groups, influencing both the reactivity and biological activity of the molecule. This characteristic makes 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid a versatile scaffold for designing novel drugs.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the interactions of this compound with biological targets with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes or receptors, making it a potential lead compound for treating various diseases. For instance, preliminary data indicate that derivatives of this molecule could interfere with pathways involved in inflammation or cancer progression.
The methylpyridine core is also noteworthy, as pyridine derivatives are widely used in medicinal chemistry due to their well-documented biological activity. Pyridines serve as key motifs in many approved drugs, often contributing to their binding affinity and selectivity. The specific arrangement of substituents in 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid may enhance its interaction with particular biological targets, offering a rational basis for further optimization.
In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have focused on assessing its interaction with enzymes such as kinases or proteases, which are often implicated in disease mechanisms. The results suggest that modifications to the aminomethyl or difluoromethyl groups could fine-tune its activity, leading to more potent and selective inhibitors.
The acetic acid moiety at the 5-position adds another layer of complexity to the molecule's behavior. Carboxylic acids are known for their ability to form hydrogen bonds, which can be critical for stabilizing interactions with biological targets. This feature may enhance the compound's binding affinity and duration of action when incorporated into a drug candidate.
One particularly exciting aspect of this compound is its potential in combination therapy. The presence of multiple functional groups allows for the design of molecules that can simultaneously target different pathways or receptors. Such multifunctional approaches have shown promise in treating complex diseases like cancer or neurodegenerative disorders, where multiple mechanisms often contribute to pathogenesis.
The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid has been optimized to ensure high yield and purity, which are essential for subsequent pharmacological studies. Modern synthetic techniques, including flow chemistry and catalytic methods, have been employed to streamline the process and minimize byproduct formation. These advancements not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities for preclinical testing.
As research progresses, the integration of machine learning and artificial intelligence into drug discovery is expected to accelerate the development of novel compounds like this one. Predictive models can help identify optimal modifications based on large datasets derived from experimental results and literature surveys. This approach could significantly reduce the time and cost associated with bringing new drugs to market.
The safety profile of 3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid remains under investigation as part of its preclinical development phase. Comprehensive toxicology studies are being conducted to assess potential side effects and establish safe dosage ranges. These studies are critical for ensuring that any future therapeutic applications will be both effective and safe for patients.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in chemical biology research, where it can be used as an intermediate or probe molecule to study enzyme mechanisms or cellular pathways. Such applications could provide insights into disease processes and inspire new therapeutic strategies.
In conclusion,3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid (CAS No. 1361882-48-5) represents a promising candidate for further exploration in drug development due to its distinctive chemical properties and potential biological activities. Ongoing research aims to fully characterize its pharmacological effects and optimize its structure for therapeutic use. As our understanding of molecular interactions continues to evolve,this compound may play a significant role in addressing some of today's most challenging medical conditions.
1361882-48-5 (3-(Aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)